Cas no 1260987-63-0 (methyl 4-(2-{[3-(2-fluorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamido)benzoate)

• Product Name: methyl 4-(2-{[3-(2-fluorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamido)benzoate
• CAS No: 1260987-63-0
• MF: C₂₂H₁₆FN₃O₄S₂
• MW: 469.508545875549
• CID: 5320422
• Update Time: 2025-11-06

methyl 4-(2-{[3-(2-fluorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamido)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(2-{[3-(2-fluorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamido)benzoate
• methyl 4-[({[3-(2-fluorophenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetyl)amino]benzoate
• STL075770
• methyl 4-(2-((3-(2-fluorophenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamido)benzoate
• methyl 4-[[2-[3-(2-fluorophenyl)-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanylacetyl]amino]benzoate

• Inchi： 1S/C22H16FN3O4S2/c1-30-21(29)13-6-8-14(9-7-13)24-18(27)12-32-22-25-16-10-11-31-19(16)20(28)26(22)17-5-3-2-4-15(17)23/h2-11H,12H2,1H3,(H,24,27)
• InChI Key： UNDOXAGUHXUDOE-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(C(=O)OC)=CC=1)=O)C1=NC2C=CSC=2C(N1C1C=CC=CC=1F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 760
• XLogP3: 4.2
• Topological Polar Surface Area: 142

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on methyl 4-(2-{[3-(2-fluorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamido)benzoate

Methyl 4-(2-{[3-(2-fluorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamido)benzoate: A Comprehensive Overview

Methyl 4-(2-{[3-(2-fluorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamido)benzoate is a complex organic compound with the CAS Registry Number 1260987-63-0. This compound belongs to the class of sulfonamides and features a unique combination of functional groups, including a methyl ester, an acetamide group, and a thienopyrimidine moiety. The structure of this compound is highly intricate, incorporating a thienopyrimidine ring system fused with a thiophene ring and a pyrimidine ring. This arrangement imparts the molecule with distinct electronic and steric properties, making it a subject of interest in various fields of chemical research.

The synthesis of methyl 4-(2-{[3-(2-fluorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamido)benzoate involves multi-step organic reactions, including nucleophilic substitutions, condensations, and oxidations. The presence of the thienopyrimidine core suggests that this compound may exhibit biological activity, particularly as a potential inhibitor or modulator in enzymatic pathways. Recent studies have highlighted the importance of thienopyrimidine derivatives in drug discovery due to their ability to target specific protein kinases and other therapeutic targets.

One of the key features of this compound is its sulfanyl (thioether) group, which plays a significant role in its chemical reactivity and stability. The fluorophenyl substituent further enhances the molecule's electronic properties by introducing electron-withdrawing effects. This combination makes the compound potentially useful in applications such as catalysis or as a building block for more complex molecules.

In terms of applications, methyl 4-(2-{[3-(2-fluorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamido)benzoate has been explored in academic research for its potential in medicinal chemistry. Its structure suggests that it could serve as a lead compound for developing novel therapeutics targeting diseases such as cancer or inflammatory conditions. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of such compounds to specific biological targets with high accuracy.

Furthermore, the methyl ester group in this compound indicates that it may undergo hydrolysis under certain conditions to form the corresponding carboxylic acid. This property could be exploited in controlled-release drug delivery systems or in the synthesis of biodegradable materials. The integration of multiple functional groups also makes this compound a versatile candidate for supramolecular chemistry and materials science applications.

Recent studies have focused on optimizing the synthesis pathway of methyl 4-(2-{[3-(2-fluorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamido)benzoate to improve yield and reduce environmental impact. Green chemistry principles have been applied to develop more sustainable methods for its production. Additionally, researchers have investigated its stability under various storage conditions to ensure its suitability for long-term use in research and industrial settings.

In conclusion, methyl 4-(2-{[3-(2-fluorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamido)benzoate (CAS No. 1260987-63-0) is a fascinating compound with diverse potential applications across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for further research in medicinal chemistry, materials science, and catalysis. As new insights into its properties continue to emerge from ongoing studies, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.